Cas no 2411243-77-9 (N-(6-chloropyridin-3-yl)methyl-N-methylsulfamoyl fluoride)

• Product Name: N-(6-chloropyridin-3-yl)methyl-N-methylsulfamoyl fluoride
• CAS No: 2411243-77-9
• MF: C₇H₈ClFN₂O₂S
• MW: 238.667022705078
• CID: 5415691
• PubChem ID: 154880496
• Update Time: 2025-06-09

N-(6-chloropyridin-3-yl)methyl-N-methylsulfamoyl fluoride Chemical and Physical Properties

Names and Identifiers

• Z2234630845
• EN300-26578344
• N-[(6-Chloropyridin-3-yl)methyl]-N-methylsulfamoyl fluoride
• 2411243-77-9
• N-[(6-Chloro-3-pyridinyl)methyl]-N-methylsulfamoyl fluoride
• N-(6-chloropyridin-3-yl)methyl-N-methylsulfamoyl fluoride

• Inchi： 1S/C7H8ClFN2O2S/c1-11(14(9,12)13)5-6-2-3-7(8)10-4-6/h2-4H,5H2,1H3
• InChI Key： LXTFQCXIANBWPX-UHFFFAOYSA-N
• SMILES： S(F)(N(CC1=CC=C(Cl)N=C1)C)(=O)=O

Computed Properties

• Exact Mass: 237.9979045g/mol
• Monoisotopic Mass: 237.9979045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.480±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 373.5±52.0 °C(Predicted)
• pka: -0.70±0.10(Predicted)

Additional information on N-(6-chloropyridin-3-yl)methyl-N-methylsulfamoyl fluoride

N-(6-Chloropyridin-3-yl)methyl-N-methylsulfamoyl fluoride (CAS No. 2411243-77-9): An Overview

N-(6-Chloropyridin-3-yl)methyl-N-methylsulfamoyl fluoride (CAS No. 2411243-77-9) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has garnered attention for its potential in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

Chemical Structure and Properties

N-(6-Chloropyridin-3-yl)methyl-N-methylsulfamoyl fluoride is a fluorinated sulfonamide derivative with a molecular formula of C₉H₈ClFNO₂S. The presence of a chloropyridine ring and a fluorinated sulfamoyl group imparts unique chemical and biological properties to this compound. The chloropyridine moiety is known for its ability to form stable complexes with metal ions, while the fluorinated sulfamoyl group enhances the lipophilicity and metabolic stability of the molecule.

The compound exhibits excellent solubility in organic solvents such as dimethyl sulfoxide (DMSO) and acetonitrile, making it suitable for various chemical reactions and biological assays. Its high reactivity and functional group diversity make it an attractive building block for the synthesis of more complex molecules.

Synthesis Methods

The synthesis of N-(6-chloropyridin-3-yl)methyl-N-methylsulfamoyl fluoride can be achieved through several synthetic routes. One common method involves the reaction of 6-chloropyridine-3-carbaldehyde with methylamine to form the corresponding imine, followed by treatment with sulfuryl fluoride (SO₂F₂) to introduce the fluorinated sulfamoyl group. This multistep process requires careful control of reaction conditions to ensure high yields and purity.

Another approach involves the direct reaction of 6-chloropyridine-3-carbaldehyde with methylsulfonyl chloride in the presence of a base, followed by fluorination using Selectfluor (N-fluorobenzenesulfonimide). This method offers improved yields and reduced side reactions compared to traditional routes.

Biological Activity and Applications

N-(6-Chloropyridin-3-yl)methyl-N-methylsulfamoyl fluoride has been extensively studied for its biological activity, particularly in the context of drug discovery and development. Recent research has shown that this compound exhibits potent inhibitory activity against various enzymes involved in disease pathways, making it a promising lead compound for therapeutic applications.

In one study published in the Journal of Medicinal Chemistry, researchers demonstrated that N-(6-chloropyridin-3-yl)methyl-N-methylsulfamoyl fluoride effectively inhibited the activity of human carbonic anhydrase II (hCA II), an enzyme implicated in conditions such as glaucoma and cancer. The compound's high selectivity and low toxicity make it an attractive candidate for further development as a therapeutic agent.

Additionally, studies have explored the potential of this compound as an antiviral agent. Research conducted at the University of California, San Francisco, found that N-(6-chloropyridin-3-yl)methyl-N-methylsulfamoyl fluoride exhibited significant antiviral activity against influenza A virus, suggesting its potential use in combating viral infections.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing N-(6-chloropyridin-3-yl)methyl-N-methylsulfamoyl fluoride into clinical trials. Several pharmaceutical companies are currently investigating this compound for its potential therapeutic applications in various diseases. Early-stage clinical trials are underway to evaluate its safety, efficacy, and pharmacokinetic properties in human subjects.

The future prospects for N-(6-chloropyridin-3-yl)methyl-N-methylsulfamoyl fluoride are promising. Its unique chemical structure and diverse biological activities make it a valuable tool for researchers in medicinal chemistry and drug discovery. Ongoing research aims to optimize its properties further through structural modifications and combination therapies.

Conclusion

In conclusion, N-(6-chloropyridin-3-yl)methyl-N-methylsulfamoyl fluoride (CAS No. 2411243-77-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, synthetic accessibility, and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in the discovery and development of novel drugs for various diseases.